Cas no 1443112-58-0 (Boronic acid, B-[1,6-dihydro-1-(1-methylethyl)-6-oxo-3-pyridinyl]-)

• Product Name: Boronic acid, B-[1,6-dihydro-1-(1-methylethyl)-6-oxo-3-pyridinyl]-
• CAS No: 1443112-58-0
• MF: C₈H₁₂BNO₃
• MW: 180.996782302856
• CID: 6809419
• PubChem ID: 155755740
• Update Time: 2025-03-27

Boronic acid, B-[1,6-dihydro-1-(1-methylethyl)-6-oxo-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1443112-58-0
• (1-Isopropyl-6-oxo-1,6-dihydropyridin-3-yl)boronic acid
• DB-160551
• Boronic acid, B-[1,6-dihydro-1-(1-methylethyl)-6-oxo-3-pyridinyl]-

• Inchi： 1S/C8H12BNO3/c1-6(2)10-5-7(9(12)13)3-4-8(10)11/h3-6,12-13H,1-2H3
• InChI Key： DBSYAUBPLWURIL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(B(O)O)=CN1C(C)C

Computed Properties

• Exact Mass: 181.0910234Da
• Monoisotopic Mass: 181.0910234Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų